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Compound of Interest

Compound Name: Sulfabenz

Cat. No.: B111562

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfabenz, with the chemical name 4-amino-N-phenylbenzenesulfonamide, is a member of the
sulfonamide class of compounds.[1][2] Due to its stable chemical structure and representative
properties of the sulfonamide core, Sulfabenz is a suitable candidate for use as a reference
standard in the chromatographic analysis of other sulfonamides. Reference standards are
critical in analytical chemistry for the accurate identification and quantification of analytes. This
document provides detailed application notes and protocols for utilizing Sulfabenz as a
reference standard in the High-Performance Liquid Chromatography (HPLC) analysis of
sulfonamides, with a specific focus on the quantification of sulfamethazine in veterinary drug
residue analysis.

Chemical Properties of Sulfabenz:
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Property Value

IUPAC Name 4-amino-N-phenylbenzenesulfonamide
Synonyms Sulfabenz

CAS Number 127-77-5[1][2]

Molecular Formula C12H12N2025[1]

Molecular Weight 248.30 g/mol

Mechanism of Action of Sulfonamides

Sulfonamides act as antibacterial agents by competitively inhibiting the enzyme
dihydropteroate synthase (DHPS), which is crucial for the synthesis of folic acid in bacteria.
Folic acid is an essential nutrient for DNA synthesis and repair. By blocking its production,
sulfonamides impede bacterial growth and replication. The following diagram illustrates this
signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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